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enzymatic synthesis pyrocatechol sulfate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pyrocatechol sulfate

CAS No.: 4918-96-1

Cat. No.: S616087

Pyrocatechol Background Information

The table below summarizes key chemical and physical data for pyrocatechol, which is essential

foundational knowledge for any synthesis work [1] [2].

Property Description / Value

IUPAC Name Benzene-1,2-diol [1]

Other Names Catechol, 1,2-Dihydroxybenzene, Pyrocatechol [1] [2]
Chemical CeHe0O2 [1]

Formula

Molar Mass 110.112 g-mol=1[1]

Appearance White to brown feathery crystals [1]

Melting Point 103 - 105 °C [1] [2]

Solubility in 312 g/L at 20 °C / 430 g/L (commercial source) [1] [2]
Water

pKa Values 9.45,12.8 [1]
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Property Description |/ Value

Hazards Acute toxicity (oral, dermal), Carcinogenicity, Skin corrosion/sensitization, Serious
eye damage [2]

Proposed Workflow for Protocol Development

Since a direct protocol is not available, the following general workflow outlines the key stages in developing
an enzymatic synthesis method. You would need to optimize specific conditions like enzyme source, buffer,

and reaction time through experimentation.
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[Start Protocol Developmena

'

1. Enzyme Sourcing
Identify and procure sulfotransferase enzyme
(Purified enzyme or cell lysate)

'

2. Reaction Setup
Prepare buffer (e.g., phosphate, pH ~7.4)
Add pyrocatechol and sulfate donor (PAPS)

3. Initiate Reaction
Add enzyme to reaction mixture
Incubate at optimal temperature

4. Terminate & Process
Stop reaction (e.g., heat denaturation)
Remove protein precipitate

y

5. Purify Product
Separate pyrocatechol sulfate
(e.g., chromatography, extraction)

:

6. Analyze & Verify
Confirm product identity and purity
(e.g., HPLC, Mass Spectrometry)

End: Protocol Defined
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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